Cas no 470-82-6 (Eucalyptol)
Eucalyptol,Also known as eucalyptus brain\Eucalyptol, etc,English nameencalyptol(e)\cineoletc.,It is a colorless oily liquid.It smells like camphor,Soluble in ethanol\Ether\chloroform\Glacial acetic acid\Animal and vegetable oils are natural flavors,A monoterpene alcohol,Present in Eucalyptus Oil\Yushu oil\Camphor oil\Laurel leaf oil, etc.Chemical stability.P-isopropyltoluene is formed during dehydrogenation.Eucalyptol can be widely used in medicine,Prepare toothpaste essence, etc.
Eucalyptol structure
Eucalyptol
Eucalyptol Properties
Names and Identifiers
-
- Cineole
- eucalyptol(e)
- 1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octane
- 1,8-Cineole
- 1,8-Epoxy-p-menthane
- 1,8-Oxido-p-menthane
- Eucalyptol
- 1,3,3-Trimethyl-2-oxabicyclo[2.2.2]octane,1,8-Cineole,1,8-Epoxy-p-menthane
- 1,8-Cineol
- 2,2,4-trimethyl-3-oxabicyclo[2.2.2]octane
- Cajeputol
- eucalyptol (cineole)
- Eucalyptole
- Eucapur
- limonene oxide
- Terpan
- Zineol
- 18-Cineole
- MLS001050089
- MLSMR
- MLS001066338
- SMR000471853
- +Expand
-
- MFCD00167977
- WEEGYLXZBRQIMU-WAAGHKOSSA-N
- 1S/C10H18O/c1-9(2)8-4-6-10(3,11-9)7-5-8/h8H,4-7H2,1-3H3
- CC1(C)OC2(C)CCC1CC2
- 105109
Computed Properties
- 154.13600
- 0
- 1
- 0
- 154.135765
- 11
- 164
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 9.2
Experimental Properties
- 2.74410
- 9.23000
- 3895
- n20/D 1.457(lit.)
- Soluble in water(3500 mg/L (at 21°C). Miscible with ether, alcohol, chloroform, glacial acetic acid, oils. Soluble in ethanol, ethyl ether; slightly soluble in carbon tetrachloride.
- 176-177 °C(lit.)
- 1-2 °C (lit.)
- Fahrenheit: 120.2 ° f
Celsius: 49 ° c - 2465
- 3.5g/l
- 2000 μg/mL in methanol
- Oil
- Stable. Flammable. Incompatible with acids, bases, strong oxidizing agents.
- It is insoluble in water and can be miscible with ethanol, chloroform, glacial acetic acid, volatile oil or nonvolatile oil.
- 0.921 g/mL at 25 °C(lit.)
Eucalyptol Related Literature
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Henan Li,Yawen Mu,Shanshan Qian,Jusheng Lu,Yakun Wan,Guodong Fu,Songqin Liu Analyst, 2015,140, 567-573
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Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui Huang Energy Environ. Sci., 2021,14, 3510-3521
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Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo Tanaka RSC Adv., 2016,6, 54754-54762
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Ki Ro Yoon,Sung Hyun Kwon,Kyung Jin Lee,Sunhee Jo,Ju Sung Lee,Kwan-Young Lee,Seung Woo Lee,Seung Geol Lee,Jin Young Kim J. Mater. Chem. A, 2019,7, 7380-7388
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Dhiraj P. Murale,Yoon-Sup Lee,David G. Churchill Chem. Commun., 2014,50, 359-361
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H. Ohshima,M. Altissimo Nanoscale, 2014,6, 6515-6520
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Eleonora Ballerini,Paolo Crotti,Ileana Frau,Daniela Lanari,Ferdinando Pizzo,Luigi Vaccaro Green Chem., 2013,15, 2394-2400
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Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401